Cas no 1258826-87-7 (4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1258826-87-7
• MF: C₈H₁₄N₄S
• MW: 198.288559436798
• CID: 5177871
• PubChem ID: 50988490
• Update Time: 2025-10-19

4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(3-piperidinyl)-

• Inchi： 1S/C8H14N4S/c1-12-7(10-11-8(12)13)6-3-2-4-9-5-6/h6,9H,2-5H2,1H3,(H,11,13)
• InChI Key： XCWRIRMCKWOSIV-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CNCCC2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 0
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol

4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1258826-87-7): A Comprehensive Overview

4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1258826-87-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name 4-methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol, belongs to the class of triazole derivatives and is characterized by its unique structural features and potential biological activities.

The chemical structure of 4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol includes a triazole ring system fused with a piperidine moiety and a thiol group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The triazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's binding affinity to various biological targets. The piperidine moiety, on the other hand, contributes to the compound's lipophilicity and can influence its pharmacokinetic properties. The thiol group is a key functional group that can participate in redox reactions and interact with metal ions, making it an important site for potential therapeutic effects.

Recent studies have explored the potential applications of 4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human monocytes and macrophages. This suggests that 4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol has also been investigated for its antioxidant properties. Oxidative stress plays a crucial role in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for developing new therapeutic strategies to combat oxidative stress-related diseases.

The pharmacokinetic profile of 4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol has also been studied to understand its behavior in biological systems. Preclinical studies in animal models have shown that this compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by hepatic enzymes, with the major metabolites being excreted in urine and feces.

To further evaluate the safety and efficacy of 4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol, several clinical trials are currently underway. These trials aim to assess the compound's therapeutic potential in treating various diseases and conditions. Early results from phase I trials have shown that the compound is well-tolerated at doses up to 100 mg/kg with no significant adverse effects reported. Phase II trials are currently being conducted to evaluate its efficacy in specific patient populations.

In conclusion, 4-Methyl-5-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1258826-87-7) is a promising compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory and antioxidant properties make it a valuable candidate for developing new therapeutic agents for various diseases. Ongoing research and clinical trials will continue to provide insights into its potential applications and safety profile.